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Compound of Interest

Compound Name: 2-Chloro-4-fluorotoluene

CAS No.: 452-73-3

Cat. No.: B151448 Get Quote

Executive Summary & Hazard Profile
2-Chloro-4-fluorotoluene (CFT) is a halogenated aromatic solvent.[1] Unlike standard organic

solvents (e.g., acetone, toluene), CFT contains both chlorine and fluorine substituents.

Crucially, this molecule must be segregated into "Halogenated Organic Waste" streams.

Failure to segregate CFT from non-halogenated waste results in the generation of corrosive

acid gases (Hydrogen Chloride and Hydrogen Fluoride) during standard incineration, which can

destroy incinerator scrubbers and violate environmental discharge permits.
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Parameter Specification Operational Implication

CAS Number 452-73-3
Unique identifier for waste

labeling.

Flash Point 50°C (122°F)
Flammable. Store in grounded

flammables cabinet.

Boiling Point 153–156°C

Low volatility compared to

ether, but vapors still

accumulate.

Density 1.197 g/mL
Heavier than water. Sinks in

aqueous spills.

Incompatibilities Strong Oxidizers
Do not store near nitric acid or

perchlorates.

RCRA Code D001 (Ignitable)
Federal hazardous waste

designation.

The Mechanics of Disposal (Expertise & Causality)
Why strict segregation is non-negotiable:

Most institutional waste contractors blend "Non-Halogenated" waste for high-BTU fuel blending

in cement kilns or standard incinerators. These facilities are not equipped to handle high loads

of halogens.

Combustion Chemistry: When CFT burns, it releases

and

.

Equipment Damage: Hydrofluoric acid (

) specifically etches glass and corrodes metal refractory linings in incinerators lacking
specialized scrubbers.
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The "1,000 ppm Rule": Many waste handlers reject "Non-Halogenated" drums if the halogen

content exceeds 1,000 ppm. A single bottle of CFT dumped into a 55-gallon drum of acetone

can condemn the entire drum, skyrocketing disposal costs.

Step-by-Step Disposal Protocol
Phase A: Waste Characterization & Segregation
Goal: Prevent cross-contamination of waste streams.

Identify the Stream: Confirm the waste contains CFT. Even if CFT is a minor component

(<5%), the entire mixture is now Halogenated Waste.

Select Container:

Preferred: HDPE (High-Density Polyethylene) or Amber Glass.

Avoid: Metal cans if the waste has become acidic due to degradation.

Verify Headspace: Leave at least 10% headspace in the bottle to allow for thermal

expansion.

Phase B: Labeling & Documentation
Goal: Ensure regulatory compliance (RCRA/EPA).

Tagging: Attach a hazardous waste tag before adding the first drop of waste.

Nomenclature: Write out the full chemical name: "2-Chloro-4-fluorotoluene." Do not use

abbreviations or structural formulas.

Hazard Checkboxes: Check "Flammable" and "Toxic/Irritant."

Constituent Listing: If mixed with other solvents (e.g., Ethyl Acetate), list all constituents and

their approximate percentages.

Phase C: Storage & Handover
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Secondary Containment: Place the waste container in a polyethylene tray capable of holding

110% of the volume of the largest container.

Location: Store in a dedicated Satellite Accumulation Area (SAA) inside a flammables

cabinet.

Timeline: Once the container is full, date it. You typically have 3 days (depending on local

regulations) to move it to the Central Accumulation Area.

Emergency Spill Response Logic
Scenario: A 500mL bottle of CFT shatters on the lab floor.

Evacuate & Isolate: Alert nearby personnel. Eliminate ignition sources (Bunsen burners, hot

plates) immediately due to the 50°C flash point.

PPE Upgrade: Standard lab coat/gloves are insufficient for direct cleanup.

Gloves: Nitrile (splash protection only) or Viton/Butyl (for prolonged contact).

Respiratory: If ventilation is poor, use a half-mask respirator with Organic Vapor (OV)

cartridges.

Containment:

Do NOT use water.[1][2] Water spreads the immiscible, flammable liquid.

Use inert absorbents (Vermiculite, dry sand, or commercial solvent pads).

Cleanup:

Cover spill from outside in.

Scoop absorbed material into a wide-mouth HDPE jar.

Label this jar as "Debris contaminated with 2-Chloro-4-fluorotoluene."

Decision Logic Visualization
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The following diagram illustrates the critical decision-making pathway for CFT disposal to

ensure compliance and safety.

Waste Generation:
2-Chloro-4-fluorotoluene

Is it Pure CFT?

Is it a Mixture?

No

Yes

Yes

Check Compatibility:
Are Oxidizers Present?

Segregate into
HALOGENATED Waste Stream

No
Neutralize/Quench

Oxidizers First

Yes (Risk of Explosion)

Select HDPE or Glass Container
(Secondary Containment)

Label: 'Flammable', 'Toxic'
List: 2-Chloro-4-fluorotoluene

Store in Flammables Cabinet
(Satellite Accumulation Area)
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Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of 2-Chloro-4-fluorotoluene
waste.[3] Note the critical checkpoint for oxidizer incompatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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